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Compound of Interest

Compound Name: Bromoacetone

Cat. No.: B165879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the hazards associated with
bromoacetone and outlines essential precautions for its safe handling in a laboratory setting.
Adherence to these guidelines is critical for minimizing risks and ensuring a safe research
environment.

Understanding the Hazard Profile of Bromoacetone

Bromoacetone (CHsCOCH:BYr) is a colorless to violet liquid known for its potent lachrymatory
properties, meaning it causes severe tearing.[1] It is a versatile reagent in organic synthesis but
demands careful handling due to its toxicity and reactivity.[2] Historically, it was utilized as a
chemical weapon, underscoring its hazardous nature.[1][2] The substance can decompose
over time, especially when exposed to light, turning into a black resinous mass.[1][3]

Health Hazards

Exposure to bromoacetone can lead to immediate and severe health effects. It is corrosive
and intensely irritating to the eyes, skin, and respiratory tract.[3][4]

 Inhalation: Inhaling bromoacetone vapors can cause severe irritation to the nose, throat,
and lungs, potentially leading to coughing, shortness of breath, and in high concentrations,
pulmonary edema.[4][5]
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» Eye Contact: As a powerful lachrymator, even low concentrations are extremely irritating to
the eyes, causing intense tearing and pain.[1][6] Severe or prolonged exposure can result in
eye damage.[7]

o Skin Contact: Direct contact with liquid bromoacetone causes painful burns and severe
irritation.[1][6] It can be absorbed through the skin.[4]

 Ingestion: While less common in a laboratory setting, ingestion is harmful.[8]

Physicochemical Hazards

Bromoacetone is a flammable liquid and presents a fire and explosion risk.[9]

» Flammability: It has a flashpoint of 124°F (51.1°C) and its vapors can form explosive
mixtures with air.[2][6] These vapors can travel to an ignition source and flash back.[7]

o Reactivity and Stability: Bromoacetone decomposes on standing and can turn violet even
without exposure to air.[3][6] It is incompatible with strong oxidizing agents.[9] When heated
to decomposition, it emits toxic fumes, including hydrogen bromide.[9]

Quantitative Data Summary

For ease of reference, the following tables summarize the key quantitative data for
bromoacetone.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsHsBrO [10]
Molecular Weight 136.98 g/mol [1][6]
Appearance CoIorI-ess liquid, turns violet on (1176}
standing
Odor Pungent, lachrymatory [3][11]
Melting Point -36.5 °C (-33.7 °F) [2][10]
Boiling Point 137 °C (279 °F) [2][10]
Flash Point 51.1 °C (124.0 °F) [2][6]
Density 1.634 g/cm3 [2][10]
Vapor Density 4.8 [11]

» Sparingly soluble in water;
Solubility _ [10]
soluble in alcohol and acetone

Table 2: Toxicity Data

Test Species Route Value Source

LC50 Rat Inhalation 0.056 mg/L / 4H [11]

Note: Comprehensive LD50 data was not readily available in the searched literature.

Classification Code Source
Flammable Liquid H226 [9]
Poison Inhalation Hazard 6.1 [6]
UN Number 1569 [7]

Experimental and Handling Protocols
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Strict adherence to the following protocols is mandatory when working with bromoacetone.

Engineering Controls

Ventilation: All work with bromoacetone must be conducted in a properly functioning
chemical fume hood.[7] Where possible, enclose operations to minimize the release of
vapors.[7]

Emergency Equipment: Emergency shower facilities and eyewash fountains should be
readily accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

Hand Protection: Chemical-resistant gloves are mandatory.[4]

Skin and Body Protection: Wear a lab coat, and for larger quantities or in case of a spill, full
protective clothing may be necessary.[4]

Respiratory Protection: If there is a risk of inhalation, a NIOSH/MSHA approved respirator
should be worn.[12] For spills or emergencies, a self-contained breathing apparatus (SCBA)
is required.[3][4]

Safe Handling and Storage

General Handling: Avoid contact with skin and eyes.[3] Use non-sparking tools and prevent
the buildup of electrostatic charge by grounding and bonding containers and equipment.[9]
[13] Do not smoke, eat, or drink in areas where bromoacetone is handled.[8]

Storage: Store in a cool, well-ventilated area, away from heat, sparks, and open flames.[9]
[13] Keep containers tightly closed and protected from light.[10] Store separately from strong
oxidants and food and feedstuffs.[3][9] An explosion-proof refrigerator is recommended for
storage.[14]

Emergency Procedures
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In the event of an emergency, follow these procedures.

Spills and Leaks

o Evacuate: Immediately evacuate all personnel from the spill area except for those equipped
for cleanup.[7]

Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[6]
Control Ignition Sources: Remove all sources of ignition (open flames, sparks, etc.).[7]

Containment: Absorb the spilled liquid with an inert material such as vermiculite, dry sand, or
earth and place it in a sealed container for disposal.[7]

Ventilation and Cleanup: Ventilate the area and wash the spill site after the material has
been removed.[7]

Waste Disposal: Bromoacetone waste must be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[7]

First Aid Measures

Immediate medical attention is crucial after any exposure.

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[13] If breathing is difficult or has stopped, provide artificial respiration and seek
immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[4] Remove contact lenses if it can be done easily.[3] Seek immediate
medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and shoes.[4] Rinse the affected
skin area with plenty of water or shower.[3]

Ingestion: Rinse the mouth with water.[3] Do not induce vomiting.[4] Give one or two glasses
of water to drink and seek immediate medical attention.[3]
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Firefighting Measures

o Extinguishing Media: Use dry chemical, COz, alcohol-resistant foam, or water spray.[7] Solid
streams of water may be ineffective.[3]

+ Hazards in a Fire: Containers may explode in a fire.[7] Poisonous gases, including bromides,
are produced in a fire.[7] Vapors can travel to an ignition source and flash back.[7]

» Firefighter Protection: Firefighters must wear self-contained breathing apparatus and full
protective clothing.[4]

Visualization of Hazards and Precautions

The following diagram illustrates the logical relationship between the hazards of
bromoacetone and the necessary handling precautions.

Hazards of Bromoacetone Handling Precautions

Rea azard Safe Handling & Storage
Decompositio ompatible Oxidize (No Ignition Sources, Grounding, Ventilation, Separate Storage)

e Hazard Emergency Procedures
able Liquid plosive Vapo (Spill Response, First Aid, Firefighting)

ea azard " Personal Protective Equipment
atio e onta gestio il (Goggles, Gloves, Lab Coat, Respirator)
Engineering Controls
(Fume Hood, Emergency Shower/Eyewash)

Click to download full resolution via product page

Figure 1: Relationship between bromoacetone hazards and handling precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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